Cas no 1822665-96-2 (2-(1-Amino-2,2-difluoroethyl)benzene-1,4-diol)

• Product Name: 2-(1-Amino-2,2-difluoroethyl)benzene-1,4-diol
• CAS No: 1822665-96-2
• MF: C₈H₉F₂NO₂
• MW: 189.15936923027
• CID: 6011699
• PubChem ID: 130060276
• Update Time: 2025-08-03

2-(1-Amino-2,2-difluoroethyl)benzene-1,4-diol Chemical and Physical Properties

Names and Identifiers

• 1822665-96-2
• EN300-1933185
• 2-(1-amino-2,2-difluoroethyl)benzene-1,4-diol
• 2-(1-Amino-2,2-difluoroethyl)benzene-1,4-diol

• Inchi： 1S/C8H9F2NO2/c9-8(10)7(11)5-3-4(12)1-2-6(5)13/h1-3,7-8,12-13H,11H2
• InChI Key： QAHLLEVTDSVFQB-UHFFFAOYSA-N
• SMILES： FC(C(C1C=C(C=CC=1O)O)N)F

Computed Properties

• Exact Mass: 189.06013485g/mol
• Monoisotopic Mass: 189.06013485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.5Ų

Additional information on 2-(1-Amino-2,2-difluoroethyl)benzene-1,4-diol

Comprehensive Overview of 2-(1-Amino-2,2-difluoroethyl)benzene-1,4-diol (CAS No. 1822665-96-2)

2-(1-Amino-2,2-difluoroethyl)benzene-1,4-diol, with the CAS number 1822665-96-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique difluoroethyl and amino functional groups, exhibits promising properties for applications in drug development and material science. Researchers are particularly interested in its potential as a building block for synthesizing novel therapeutic agents, owing to its structural versatility and reactivity.

The growing interest in fluorinated compounds like 2-(1-Amino-2,2-difluoroethyl)benzene-1,4-diol stems from their enhanced metabolic stability and bioavailability, which are critical in modern drug design. Fluorination is a key strategy to improve the pharmacokinetic profiles of drug candidates, making this compound a valuable intermediate in the development of next-generation pharmaceuticals. Recent studies highlight its role in targeting enzymes and receptors involved in inflammatory pathways and neurodegenerative diseases, aligning with current trends in precision medicine.

In addition to its pharmaceutical applications, 2-(1-Amino-2,2-difluoroethyl)benzene-1,4-diol is also explored in material science for designing advanced polymers and coatings. Its difluoroethyl moiety contributes to the thermal and chemical stability of materials, making it suitable for high-performance applications. This dual utility underscores the compound's importance across interdisciplinary research fields, addressing both healthcare and industrial innovation needs.

From an SEO perspective, this compound is often searched in conjunction with terms like "fluorinated drug intermediates", "bioactive benzene derivatives", and "amino-difluoroethyl compounds". These long-tail keywords reflect the specific interests of researchers and industry professionals seeking detailed information on its synthesis, properties, and applications. By incorporating these terms, this article aims to provide a comprehensive resource that meets the needs of its target audience while enhancing discoverability.

The synthesis of 2-(1-Amino-2,2-difluoroethyl)benzene-1,4-diol typically involves multi-step organic reactions, including fluorination and amination processes. Advanced techniques such as HPLC purification and NMR characterization are employed to ensure high purity and accurate structural confirmation. These methodologies are critical for maintaining the compound's integrity in research and industrial settings, where consistency and reproducibility are paramount.

Looking ahead, the demand for 2-(1-Amino-2,2-difluoroethyl)benzene-1,4-diol is expected to rise, driven by its potential in personalized medicine and sustainable materials. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology. Its versatility and efficacy make it a standout candidate for future innovations, solidifying its place in the landscape of modern chemistry.